Cas no 901241-24-5 (2-{2-(4-fluorophenyl)-5-(4-methylphenyl)-1H-imidazol-4-ylsulfanyl}-N-(3-methoxypropyl)acetamide)
2-{2-(4-fluorophenyl)-5-(4-methylphenyl)-1H-imidazol-4-ylsulfanyl}-N-(3-methoxypropyl)acetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-{2-(4-fluorophenyl)-5-(4-methylphenyl)-1H-imidazol-4-ylsulfanyl}-N-(3-methoxypropyl)acetamide
- AKOS001789952
- 2-((2-(4-fluorophenyl)-5-(p-tolyl)-1H-imidazol-4-yl)thio)-N-(3-methoxypropyl)acetamide
- 2-{[2-(4-FLUOROPHENYL)-5-(4-METHYLPHENYL)-1H-IMIDAZOL-4-YL]SULFANYL}-N-(3-METHOXYPROPYL)ACETAMIDE
- 2-[[2-(4-fluorophenyl)-5-(4-methylphenyl)-1H-imidazol-4-yl]sulfanyl]-N-(3-methoxypropyl)acetamide
- 901241-24-5
- F3407-1012
-
- Inchi: 1S/C22H24FN3O2S/c1-15-4-6-16(7-5-15)20-22(29-14-19(27)24-12-3-13-28-2)26-21(25-20)17-8-10-18(23)11-9-17/h4-11H,3,12-14H2,1-2H3,(H,24,27)(H,25,26)
- InChI Key: MGAMXPJSESHMCM-UHFFFAOYSA-N
- SMILES: S(CC(NCCCOC)=O)C1=C(C2C=CC(C)=CC=2)NC(C2C=CC(=CC=2)F)=N1
Computed Properties
- Exact Mass: 413.15732635g/mol
- Monoisotopic Mass: 413.15732635g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 29
- Rotatable Bond Count: 9
- Complexity: 496
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 92.3Ų
2-{2-(4-fluorophenyl)-5-(4-methylphenyl)-1H-imidazol-4-ylsulfanyl}-N-(3-methoxypropyl)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3407-1012-2μmol |
2-{[2-(4-fluorophenyl)-5-(4-methylphenyl)-1H-imidazol-4-yl]sulfanyl}-N-(3-methoxypropyl)acetamide |
901241-24-5 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F3407-1012-5μmol |
2-{[2-(4-fluorophenyl)-5-(4-methylphenyl)-1H-imidazol-4-yl]sulfanyl}-N-(3-methoxypropyl)acetamide |
901241-24-5 | 5μmol |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F3407-1012-10μmol |
2-{[2-(4-fluorophenyl)-5-(4-methylphenyl)-1H-imidazol-4-yl]sulfanyl}-N-(3-methoxypropyl)acetamide |
901241-24-5 | 10μmol |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F3407-1012-20μmol |
2-{[2-(4-fluorophenyl)-5-(4-methylphenyl)-1H-imidazol-4-yl]sulfanyl}-N-(3-methoxypropyl)acetamide |
901241-24-5 | 20μmol |
$79.0 | 2023-09-10 | ||
| Life Chemicals | F3407-1012-1mg |
2-{[2-(4-fluorophenyl)-5-(4-methylphenyl)-1H-imidazol-4-yl]sulfanyl}-N-(3-methoxypropyl)acetamide |
901241-24-5 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F3407-1012-2mg |
2-{[2-(4-fluorophenyl)-5-(4-methylphenyl)-1H-imidazol-4-yl]sulfanyl}-N-(3-methoxypropyl)acetamide |
901241-24-5 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F3407-1012-3mg |
2-{[2-(4-fluorophenyl)-5-(4-methylphenyl)-1H-imidazol-4-yl]sulfanyl}-N-(3-methoxypropyl)acetamide |
901241-24-5 | 3mg |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F3407-1012-4mg |
2-{[2-(4-fluorophenyl)-5-(4-methylphenyl)-1H-imidazol-4-yl]sulfanyl}-N-(3-methoxypropyl)acetamide |
901241-24-5 | 4mg |
$66.0 | 2023-09-10 | ||
| Life Chemicals | F3407-1012-5mg |
2-{[2-(4-fluorophenyl)-5-(4-methylphenyl)-1H-imidazol-4-yl]sulfanyl}-N-(3-methoxypropyl)acetamide |
901241-24-5 | 5mg |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F3407-1012-10mg |
2-{[2-(4-fluorophenyl)-5-(4-methylphenyl)-1H-imidazol-4-yl]sulfanyl}-N-(3-methoxypropyl)acetamide |
901241-24-5 | 10mg |
$79.0 | 2023-09-10 |
2-{2-(4-fluorophenyl)-5-(4-methylphenyl)-1H-imidazol-4-ylsulfanyl}-N-(3-methoxypropyl)acetamide Related Literature
-
1. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
Additional information on 2-{2-(4-fluorophenyl)-5-(4-methylphenyl)-1H-imidazol-4-ylsulfanyl}-N-(3-methoxypropyl)acetamide
Introduction to 2-{2-(4-fluorophenyl)-5-(4-methylphenyl)-1H-imidazol-4-ylsulfanyl}-N-(3-methoxypropyl)acetamide and Its Significance in Modern Chemical Biology
The compound with the CAS number 901241-24-5, specifically 2-{2-(4-fluorophenyl)-5-(4-methylphenyl)-1H-imidazol-4-ylsulfanyl}-N-(3-methoxypropyl)acetamide, represents a fascinating intersection of medicinal chemistry and bioorganic synthesis. This molecule, characterized by its intricate structural framework, has garnered attention in recent years due to its potential applications in drug discovery and therapeutic development. The presence of multiple pharmacophoric moieties, including a fluorinated aromatic ring, a sulfanyl-substituted imidazole core, and an N-substituted amide group, positions this compound as a versatile scaffold for designing novel bioactive molecules.
In the realm of chemical biology, the strategic placement of functional groups such as the 4-fluorophenyl moiety and the 4-methylphenyl substituent plays a crucial role in modulating the pharmacokinetic and pharmacodynamic properties of small molecules. The 1H-imidazol-4-ylsulfanyl group introduces both electronic and steric effects that can influence binding affinity to biological targets. Furthermore, the N-(3-methoxypropyl)acetamide moiety contributes to solubility and metabolic stability, making it an attractive component for drug-like molecules. These structural features collectively enhance the compound's potential as a lead candidate in therapeutic intervention.
Recent advancements in computational chemistry and high-throughput screening have enabled researchers to systematically evaluate the biological activity of such complex molecules. The CAS number 901241-24-5 serves as a unique identifier for this compound, facilitating its study in academic and industrial research settings. Preliminary studies suggest that derivatives of this scaffold exhibit promising interactions with enzymes and receptors involved in critical biological pathways. For instance, modifications at the fluorophenyl ring have been shown to enhance binding affinity to certain protein targets, while alterations at the acetamide group can fine-tune solubility profiles.
The significance of this compound is further underscored by its potential applications in addressing unmet medical needs. In particular, its structural motifs are reminiscent of known bioactive agents used in treating neurological disorders, inflammatory conditions, and metabolic diseases. The sulfanyl-substituted imidazole core, a key feature of this molecule, has been implicated in modulating ion channel activity and neurotransmitter release. This has opened up avenues for exploring its efficacy in models of neurodegenerative diseases such as Alzheimer's and Parkinson's.
Moreover, the 3-methoxypropyl chain provides an opportunity for further derivatization to optimize pharmacokinetic properties. By leveraging synthetic methodologies such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution strategies, chemists can generate libraries of analogs with tailored properties. These efforts are complemented by spectroscopic techniques like NMR spectroscopy and mass spectrometry, which provide detailed insights into molecular structure and dynamics.
The integration of machine learning algorithms into drug discovery pipelines has also accelerated the process of identifying promising candidates like 2-{2-(4-fluorophenyl)-5-(4-methylphenyl)-1H-imidazol-4-ylsulfanyl}-N-(3-methoxypropyl)acetamide. Predictive models can assess binding affinities, toxicity profiles, and metabolic stability based on structural features alone. This approach has reduced the time required for hit identification from months to weeks, significantly enhancing the efficiency of medicinal chemistry programs.
In conclusion, the compound identified by CAS number 901241-24-5 represents a compelling example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of functional groups makes it a valuable scaffold for further exploration in chemical biology. As research continues to uncover new biological targets and mechanisms, compounds like this one will undoubtedly play a pivotal role in shaping the future of drug discovery and development.
901241-24-5 (2-{2-(4-fluorophenyl)-5-(4-methylphenyl)-1H-imidazol-4-ylsulfanyl}-N-(3-methoxypropyl)acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)